Cas no 2034349-20-5 (7-(3-chloro-4-methoxyphenyl)-3-(4-nitrophenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one)

• Product Name: 7-(3-chloro-4-methoxyphenyl)-3-(4-nitrophenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one
• CAS No: 2034349-20-5
• MF: C₁₈H₁₂ClN₅O₄
• MW: 397.771982192993
• CID: 5435139
• PubChem ID: 156591718
• Update Time: 2025-05-30

7-(3-chloro-4-methoxyphenyl)-3-(4-nitrophenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one Chemical and Physical Properties

Names and Identifiers

• 2034349-20-5
• 7-(3-chloro-4-methoxyphenyl)-3-(4-nitrophenyl)-1,8a-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-8-one
• 7-(3-chloro-4-methoxyphenyl)-3-(4-nitrophenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one
• 7-(3-Chloro-4-methoxyphenyl)-3-(4-nitrophenyl)-1,2,4-triazolo[4,3-a]pyrazin-8(7H)-one

• Inchi： 1S/C18H12ClN5O4/c1-28-15-7-6-13(10-14(15)19)22-8-9-23-16(20-21-17(23)18(22)25)11-2-4-12(5-3-11)24(26)27/h2-10H,1H3
• InChI Key： WSPXBMDERRCYEG-UHFFFAOYSA-N
• SMILES： C12=NN=C(C3=CC=C([N+]([O-])=O)C=C3)N1C=CN(C1=CC=C(OC)C(Cl)=C1)C2=O

Computed Properties

• Exact Mass: 399.0734316g/mol
• Monoisotopic Mass: 399.0734316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.54±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 693.2±65.0 °C(Predicted)
• pka: -0.90±0.20(Predicted)

Additional information on 7-(3-chloro-4-methoxyphenyl)-3-(4-nitrophenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one

7-(3-Chloro-4-Methoxyphenyl)-3-(4-Nitrophenyl)-7H,8H-[1,2,4]Triazolo[4,3-a]Pyrazin-8-One: A Comprehensive Overview

The compound 7-(3-chloro-4-methoxyphenyl)-3-(4-nitrophenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one (CAS No. 2034349-20-5) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of triazolopyrazinones, which are known for their unique structural features and versatile functional groups. The molecule's structure incorporates a triazolopyrazine ring system fused with a ketone group, along with substituents such as a 3-chloro-4-methoxyphenyl group and a 4-nitrophenyl group. These substituents contribute to the compound's electronic properties and reactivity.

Recent studies have highlighted the importance of triazolopyrazinones in drug discovery and materials science. For instance, researchers have explored the potential of 7-(3-chloro-4-methoxyphenyl)-3-(4-nitrophenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one as a candidate for anti-cancer therapies due to its ability to inhibit specific enzyme pathways involved in tumor growth. The presence of the nitro group in the 4-nitrophenyl substituent enhances the compound's ability to interact with biological targets, making it a promising lead for further pharmacological studies.

In addition to its biological applications, this compound has shown potential in the field of optoelectronics. The triazolopyrazine core exhibits interesting photophysical properties, which can be tailored for use in light-emitting diodes (LEDs) or solar cells. Recent advancements in synthetic methodologies have enabled the precise control of substituents on the triazolopyrazine ring system. For example, the incorporation of electron-donating groups like methoxy and electron-withdrawing groups like nitro allows fine-tuning of the compound's absorption and emission spectra.

The synthesis of 7-(3-chloro-4-methoxyphenyl)-3-(4-nitrophenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one involves a multi-step process that typically includes nucleophilic aromatic substitution and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity levels. For instance, recent studies have demonstrated the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

The physical and chemical properties of this compound are also areas of active research. Its solubility in various solvents has been characterized using advanced techniques like high-performance liquid chromatography (HPLC). Additionally, its thermal stability has been evaluated through differential scanning calorimetry (DSC), revealing its suitability for high-temperature applications.

From an environmental perspective, understanding the degradation pathways of 7-(3-chloro-4-methoxyphenyl)-3-(4-nitrophenyl)-7H,8H-[1,2,4]triazolo[4,a]pyrazin-8-one is crucial for assessing its ecological impact. Recent studies have employed computational chemistry methods to predict its biodegradation rates under different environmental conditions. These findings underscore the importance of sustainable practices in the synthesis and disposal of such compounds.

In conclusion,7-(3-chloro-4-methoxyphenyl)-3-(nitro pheny l) -7 H , 8 H - [1 , 2 , ̄ ] tri az olo [ ̄ ,a ] py razin -8-one (CAS No. 2034 ̄ ̄ ) is a versatile compound with diverse applications across multiple scientific domains. Its unique structure and functional groups make it an attractive candidate for further research in drug discovery and materials science. As advancements in synthetic methodologies continue to emerge